Cas no 2171995-35-8 (2-1-(1-cyclobutylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-1-(1-cyclobutylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2171995-35-8
• MF: C₁₃H₂₄N₄O
• MW: 252.355862617493
• CID: 5566178
• PubChem ID: 165595248
• Update Time: 2025-07-15

2-1-(1-cyclobutylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1598397
• 2171995-35-8
• 2-[1-(1-cyclobutylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine
• 2-1-(1-cyclobutylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

• Inchi： 1S/C13H24N4O/c1-9(11-5-4-6-11)17-13(10(2)18-3)12(7-8-14)15-16-17/h9-11H,4-8,14H2,1-3H3
• InChI Key： UUUKADORAHIJGU-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CCN)N=NN1C(C)C1CCC1

Computed Properties

• Exact Mass: 252.19501140g/mol
• Monoisotopic Mass: 252.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66Ų

Additional information on 2-1-(1-cyclobutylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Introduction to 2-1-(1-cyclobutylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2171995-35-8)

2-1-(1-cyclobutylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine is a novel heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to the triazole class of molecules, which are well-known for their broad spectrum of pharmacological properties. The presence of a cyclobutyl group and an N-methoxyethyl side chain in its molecular structure contributes to its distinct chemical and biological characteristics, making it a subject of intense research interest.

The CAS No. 2171995-35-8 identifier is a critical reference for this compound, ensuring precise identification and differentiation from other chemical entities in databases and scientific literature. This numbering system is universally recognized in the chemical community, facilitating accurate documentation and communication regarding its synthesis, properties, and applications.

Recent advancements in medicinal chemistry have highlighted the importance of functionalized triazoles in the development of therapeutic agents. The structural motif of 2-1-(1-cyclobutylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine exhibits promising pharmacokinetic profiles, which are essential for drug efficacy and safety. The cyclobutyl group enhances lipophilicity, while the N-methoxyethyl moiety introduces metabolic stability, making it an attractive candidate for further exploration.

In the context of drug discovery, this compound has been investigated for its potential role in modulating various biological pathways. Studies have suggested that it may interact with enzymes and receptors involved in inflammation, pain management, and neurodegenerative diseases. The triazole ring is particularly noteworthy for its ability to act as a scaffold for binding to biological targets, offering a versatile platform for structure-based drug design.

The synthesis of 2-1-(1-cyclobutylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as transition metal catalysis and flow chemistry, have been employed to optimize the process. These methodologies not only improve efficiency but also minimize waste generation, aligning with the principles of green chemistry.

From a computational chemistry perspective, molecular modeling studies have been conducted to elucidate the binding interactions of this compound with potential targets. These simulations provide valuable insights into the binding affinity and mode of action, guiding experimental efforts and accelerating the drug discovery process. The integration of computational tools with experimental data has become indispensable in modern pharmaceutical research.

The pharmacological evaluation of 2-1-(1-cyclobutylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylethan-1-amine has revealed intriguing results in preclinical studies. Its ability to modulate key signaling pathways suggests its potential as a lead compound for developing novel therapeutics. Further preclinical trials are necessary to validate these findings and assess its safety profile before transitioning to human clinical trials.

In conclusion,2-1-(1-cyclobutylethyl)-5-(1-methoxyethyl)-1H-1,2,3-triazol-4-ylenanethanamine represents a significant advancement in pharmaceutical chemistry due to its innovative structure and promising biological activities. The combination of its cyclobutyl and N-methoxyethyl substituents enhances its pharmacokinetic properties, making it a compelling candidate for further development. As research continues to uncover new therapeutic applications for heterocyclic compounds like this one,CAS No. 2171995-35-8 will serve as a crucial reference point for scientists worldwide.